Cas no 114908-93-9 (3-Tert-butyl-4-hydroxyfuran-2(5H)-one)

• Product Name: 3-Tert-butyl-4-hydroxyfuran-2(5H)-one
• CAS No: 114908-93-9
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD08236783
• CID: 132505
• PubChem ID: 54732051
• Update Time: 2025-05-23

3-Tert-butyl-4-hydroxyfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-4-hydroxyfuran-2(5H)-one
• 3-tert-Butyl-4-hydroxyfuran-2(5H)-one
• 2(5H)-Furanone,3-(1,1-dimethylethyl)-4-hydroxy-
• 3-(1,1-dimethylethyl)-4-hydroxy-2(5H)-Furanone
• 4-tert-butyl-3-hydroxy-2H-furan-5-one
• AB44007
• ACMC-1BT63
• AG-D-35496
• CTK4A8970
• PubChem19205
• SureCN2646266
• 2(5H)-Furanone, 3-(1,1-dimethylethyl)-4-hydroxy-
• FCQYJJRHGZWCNZ-UHFFFAOYSA-N
• 5925AJ
• FCH858880
• TRA0127652
• SY008324
• AB0066089
• 3-TERT-BUTYL-4-HYDROXY-2,5-DI
• CS-0314324
• CS-11183
• A894105
• SCHEMBL2646266
• AKOS006285509
• DTXSID10716382
• 114908-93-9
• MFCD08236783
• FT-0713261
• 3-(tert-Butyl)-4-hydroxyfuran-2(5H)-one;3-tert-Butyl-4-hydroxyfuran-2(5H)-one
• 3-TERT-BUTYL-4-HYDROXY-2,5-DIHYDROFURAN-2-ONE
• DB-060647
• 3-Tert-butyl-4-hydroxyfuran-2(5H)-one

• MDL： MFCD08236783
• Inchi： 1S/C8H12O3/c1-8(2,3)6-5(9)4-11-7(6)10/h9H,4H2,1-3H3
• InChI Key： FCQYJJRHGZWCNZ-UHFFFAOYSA-N
• SMILES： O1CC(=C(C1=O)C(C)(C)C)O

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.3

Experimental Properties

• Refractive Index: 1.527
• PSA: 46.53000
• LogP: 1.40140

Additional information on 3-Tert-butyl-4-hydroxyfuran-2(5H)-one

Exploring the Versatile Applications of 3-Tert-butyl-4-hydroxyfuran-2(5H)-one (CAS No. 114908-93-9) in Modern Industries

The compound 3-Tert-butyl-4-hydroxyfuran-2(5H)-one (CAS No. 114908-93-9) has garnered significant attention in recent years due to its unique chemical properties and broad applicability across multiple industries. As a furanone derivative, this molecule exhibits remarkable stability and reactivity, making it a valuable intermediate in pharmaceutical synthesis, flavor and fragrance formulations, and material science applications. Researchers and industry professionals frequently search for information about its synthesis methods, safety profile, and commercial availability, reflecting its growing importance in specialized chemical markets.

One of the most intriguing aspects of 3-Tert-butyl-4-hydroxyfuran-2(5H)-one is its role in green chemistry initiatives. With increasing global focus on sustainable production methods, this compound's potential as a biodegradable intermediate has become a hot topic in research circles. Recent studies have explored its use in eco-friendly polymer formulations and as a precursor for non-toxic antimicrobial agents, addressing current market demands for safer alternatives to conventional chemicals. The compound's low environmental persistence compared to similar synthetic molecules makes it particularly attractive for applications requiring regulatory compliance with stringent environmental standards.

In the flavor industry, 3-Tert-butyl-4-hydroxyfuran-2(5H)-one has shown promise as a potential flavor enhancer and aroma modifier. Its structural similarity to naturally occurring lactones allows it to contribute to complex flavor profiles in food products. Industry forums frequently discuss its possible applications in creating artificial dairy notes or enhancing fruit flavors, though its commercial use in this sector remains subject to rigorous food safety evaluations. The compound's thermal stability also makes it interesting for applications in processed foods that undergo high-temperature treatments.

The pharmaceutical potential of 3-Tert-butyl-4-hydroxyfuran-2(5H)-one continues to be an area of active investigation. Preliminary studies suggest its furanone core may serve as a valuable scaffold for developing new bioactive compounds, particularly in the search for anti-inflammatory agents and enzyme inhibitors. The tert-butyl group in its structure enhances its lipophilicity, potentially improving cell membrane permeability in drug candidates. These characteristics have led to increased patent activity surrounding derivatives of this compound, with particular interest in its application for neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, 3-Tert-butyl-4-hydroxyfuran-2(5H)-one presents interesting challenges and opportunities. Its preparation typically involves multi-step organic synthesis with careful control of reaction conditions to achieve optimal yields. Recent improvements in catalytic methods have made its production more efficient, reducing the need for hazardous reagents and aligning with green chemistry principles. The compound's crystalline nature facilitates purification processes, while its well-defined spectroscopic properties (including characteristic NMR signals and mass spectral patterns) make it relatively straightforward to identify and characterize.

Quality control considerations for 3-Tert-butyl-4-hydroxyfuran-2(5H)-one emphasize the importance of analytical method validation and impurity profiling. Advanced techniques such as HPLC-MS and chiral chromatography are often employed to ensure product consistency, especially for pharmaceutical applications. The compound's stability under various storage conditions is another frequent topic of discussion, with recommendations typically suggesting protection from moisture and prolonged light exposure to maintain its chemical integrity over time.

Market analysts note growing demand for 3-Tert-butyl-4-hydroxyfuran-2(5H)-one in specialty chemicals sectors, with particular interest from contract research organizations and custom synthesis providers. The compound's niche applications in electronic materials and advanced coatings have opened new commercial opportunities, though production volumes remain relatively small compared to bulk chemicals. Current research trends suggest expanding applications in agrochemical intermediates and veterinary pharmaceuticals, areas that could significantly impact future market dynamics for this versatile furanone derivative.